3-methyl-1'-propylspiro[1H-quinazoline-2,4'-piperidine]-4-one;hydrochloride

• IUPAC Name: 3-methyl-1'-propylspiro[1H-quinazoline-2,4'-piperidine]-4-one;hydrochloride
• InChI: InChI=1S/C16H23N3O.ClH/c1-3-10-19-11-8-16(9-12-19)17-14-7-5-4-6-13(14)15(20)18(16)2;/h4-7,17H,3,8-12H2,1-2H3;1H
• InChI Key: QQFXPMCITDTRHQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2(CC1)NC3=CC=CC=C3C(=O)N2C.Cl
• Molecular Formula: C16H24ClN3O
• Molecular Weight: 309.83 g/mol

Description

3-methyl-1'-propylspiro[1H-quinazoline-2,4'-piperidine]-4-one;hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The exact mechanism of action of 3-methyl-1'-propylspiro[1H-quinazoline-2,4'-piperidine]-4-one;hydrochloride is not fully understood. However, it has been found to act as a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity and memory formation. The compound has also been found to modulate the activity of other neurotransmitter receptors, including dopamine and serotonin receptors.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-1'-propylspiro[1H-quinazoline-2,4'-piperidine]-4-one;hydrochloride has various biochemical and physiological effects. It has been found to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. The compound has also been found to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-1'-propylspiro[1H-quinazoline-2,4'-piperidine]-4-one;hydrochloride in lab experiments is its high potency and selectivity for the NMDA receptor. This makes it a useful tool for studying the function of this receptor in the brain. However, one limitation of using this compound is its potential toxicity at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-methyl-1'-propylspiro[1H-quinazoline-2,4'-piperidine]-4-one;hydrochloride. One direction is to further investigate its potential as a therapeutic agent for neurological disorders. Another direction is to study its effects on other neurotransmitter systems and their potential implications for brain function. Additionally, further research is needed to optimize the synthesis method of the compound to improve its yield and purity.

Synthesis Methods

The synthesis of 3-methyl-1'-propylspiro[1H-quinazoline-2,4'-piperidine]-4-one;hydrochloride involves the reaction of 2,4-dichloroquinazoline with 1-cyclohexylpiperidine-4-one in the presence of a base and a catalyst. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt of the compound. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

3-methyl-1'-propylspiro[1H-quinazoline-2,4'-piperidine]-4-one;hydrochloride has been found to have potential use in various research applications. It has been studied for its potential as a therapeutic agent in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. The compound has also been studied for its potential use as a tool in neuroscience research to study the function of certain receptors in the brain.